N-(3,5-bis(trifluoromethyl)phenyl)-2-((1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)thio)acetamide

• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15F6N5O3S/c1-27-13-12(14(31)29(3)16(32)28(13)2)26-15(27)33-7-11(30)25-10-5-8(17(19,20)21)4-9(6-10)18(22,23)24/h4-6H,7H2,1-3H3,(H,25,30)
• InChI Key: HXXPSQKQFYQEFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C(=O)N2C)C)N=C1SCC(=O)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C18H15F6N5O3S
• Molecular Weight: 495.4 g/mol
• CAS No.: 897453-81-5

Description

N-(3,5-bis(trifluoromethyl)phenyl)-2-((1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H15F6N5O3S and its molecular weight is 495.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Drug Design

A study on the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide 3 (BPTES) analogs as glutaminase inhibitors highlights the potential of similar compounds in drug design. These analogs show promise in inhibiting glutaminase, a therapeutic target in cancer research, demonstrating the role of complex acetamides in developing new treatments (Shukla et al., 2012).

Chemical Analysis Techniques

Research on the determination of 3-chloropropanediol and related dioxolanes by gas chromatography explores the use of derivatization agents for analytical purposes. This work underscores the importance of chemical derivatization in enhancing the detectability and measurement of compounds in complex mixtures (Kissa, 1992).

Molecular Structure and Properties

A paper on the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides provides insight into the molecular configuration and intermolecular interactions of similar compounds. Understanding these molecular characteristics is crucial for the development of new materials and drugs (Boechat et al., 2011).

Advanced Material Synthesis

The synthesis and characterization of new soluble and thermally stable aromatic poly(amide-imide)s based on N-[3,5-bis(N-trimellitoyl)phenyl]phthalimide illustrate the application of complex acetamides in creating high-performance materials. These materials exhibit excellent solubility and thermal stability, making them suitable for various industrial applications (Behniafar & Banihashemi, 2004).

Protective Applications in Agriculture

A study on Mefluidide protection of severely chilled crop plants shows the potential of similar compounds in agriculture. Mefluidide, a compound with structural similarities, is capable of protecting plants from chilling injury, indicating the possible use of related acetamides in enhancing crop resilience to environmental stresses (Tseng & Li, 1984).